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2-Hydrazinyl-3-nitropyridine

hydrochloride

Cat. No.: B7985566

Get Quote

This guide provides a comprehensive technical overview of 2-Hydrazinyl-3-nitropyridine, a key

heterocyclic building block for professionals in chemical research and drug development. The

content herein is structured to deliver not just procedural steps but also the underlying scientific

rationale, ensuring a deep and applicable understanding of the compound's properties,

synthesis, analysis, and safe handling.

Introduction: A Versatile Heterocyclic Synthon
2-Hydrazinyl-3-nitropyridine is a substituted pyridine derivative featuring a highly reactive

hydrazinyl group at the 2-position and a strong electron-withdrawing nitro group at the 3-

position.[1] This specific arrangement of functional groups makes it a valuable and versatile

intermediate in organic synthesis.[1] The nucleophilic hydrazinyl moiety serves as a handle for

constructing a variety of nitrogen-containing heterocycles, while the nitro group activates the

pyridine ring for certain reactions and can be a precursor for an amino group.

This guide will cover the compound's core identification, physicochemical properties, a field-

proven synthesis protocol, robust analytical characterization methods, and critical safety

protocols essential for laboratory and scale-up operations. While the hydrochloride salt is often
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utilized to improve solubility and stability, this guide will focus on the more extensively

documented free base, 2-Hydrazinyl-3-nitropyridine (CAS No. 15367-16-5), from which the salt

is derived.

Compound Identification and Physicochemical
Properties
Correctly identifying a chemical is the foundation of all subsequent research. The key identifiers

and properties of 2-Hydrazinyl-3-nitropyridine are summarized below.

Property Value Source(s)

Chemical Name 2-Hydrazinyl-3-nitropyridine [1][2][3]

Synonyms
(3-Nitro-pyridin-2-yl)-hydrazine,

1-(3-Nitro-2-pyridyl)hydrazine
[1]

CAS Number 15367-16-5 [1][2][3]

Molecular Formula C₅H₆N₄O₂ [1][2][3]

Molecular Weight 154.13 g/mol [2]

Appearance
Dark yellow to orange

crystalline solid
[1][2]

Monoisotopic Mass 154.04907 Da [4]

Predicted XlogP 0.8 [4]

Table 1: Core Identifiers and Physicochemical Properties.

Synthesis and Purification: A Validated Protocol
The most common and efficient synthesis of 2-Hydrazinyl-3-nitropyridine involves the

nucleophilic aromatic substitution (SNAr) of a suitable 2-halopyridine precursor. The electron-

withdrawing nitro group at the 3-position is critical for this reaction, as it activates the 2-position

for nucleophilic attack by hydrazine.
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Synthesis Pathway
The reaction proceeds by the displacement of a halide (typically chloride) from 2-chloro-3-

nitropyridine with hydrazine hydrate.

Reactants

Product

2-Chloro-3-nitropyridine

Acetonitrile (Solvent)
0°C to 20°C

Hydrazine Hydrate
(NH₂NH₂·H₂O)

2-Hydrazinyl-3-nitropyridine

SɴAr Reaction

Click to download full resolution via product page

Caption: Synthesis via Nucleophilic Aromatic Substitution (SNAr).

Step-by-Step Experimental Protocol
This protocol is adapted from a standard, high-yield procedure.[2]
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Vessel Preparation: To a suitable reaction vessel equipped with a magnetic stirrer and

nitrogen inlet, add 2-chloro-3-nitropyridine (50 g, 316 mmol) and acetonitrile (500 mL).

Cooling: Cool the resulting solution to 0°C using an ice bath. This is a critical step to control

the initial exotherm of the reaction upon addition of the nucleophile.

Reagent Addition: Slowly add hydrazine hydrate (28 g, 474 mmol, 1.5 equivalents) to the

cooled solution. The use of excess hydrazine ensures the complete consumption of the

starting material.[5]

Reaction: Allow the reaction mixture to warm to 20°C and stir for 20 hours under a nitrogen

atmosphere. The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up and Isolation: Upon completion, concentrate the reaction mixture under reduced

pressure to remove the solvent. This typically affords the product, 2-hydrazinyl-3-

nitropyridine, as a yellow solid in high yield.[2]

Purification (if necessary): While this reaction is often clean, if impurities are present, the

product can be purified by recrystallization from a suitable solvent system, such as

ethanol/water.

Analytical Characterization
Confirming the identity and purity of the synthesized compound is paramount. A multi-technique

approach ensures a comprehensive and trustworthy characterization.
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Caption: Standard Analytical Workflow for Compound Verification.

High-Performance Liquid Chromatography (HPLC): HPLC is the primary method for

assessing the purity of the compound. A reversed-phase C18 column with a mobile phase of

acetonitrile and water is typically effective. Purity is determined by the area percentage of the

main product peak detected by a UV or Diode-Array Detector (DAD).

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the

compound. Using Electrospray Ionization (ESI) in positive mode, the compound will show a

prominent ion peak corresponding to the protonated molecule [M+H]⁺ at m/z 155.1.[2][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to definitively confirm the structure by showing the characteristic chemical shifts and

coupling constants for the protons and carbons on the pyridine ring and the hydrazinyl group.
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Applications in Research and Drug Development
2-Hydrazinyl-3-nitropyridine is not an end-product but a crucial starting point for more complex

molecules. Its bifunctional nature allows for diverse synthetic transformations.

Pharmaceutical Intermediates: The compound is a building block in the synthesis of various

active pharmaceutical ingredients (APIs).[1][3] The hydrazinyl group is a precursor for

forming pyrazoles, triazoles, and other heterocyclic rings that are common motifs in

medicinal chemistry.

Heterocyclic Synthesis: The reactivity of the hydrazinyl group allows it to undergo

condensation reactions with carbonyl compounds to form hydrazones, which can then be

cyclized to generate a wide array of heterocyclic systems.[1]

Agrochemicals: Similar to its role in pharmaceuticals, this molecule can serve as a precursor

for developing advanced pesticides and herbicides.

Safety, Handling, and Storage
Due to the presence of the hydrazine and nitro functional groups, 2-Hydrazinyl-3-nitropyridine

must be handled with care. The following information is synthesized from supplier safety data

sheets (SDS).

Hazard Identification
Hazard Class GHS Statement Pictogram Source

Acute Toxicity, Oral
H301: Toxic if

swallowed
Skull and Crossbones [3]

Flammable Solid
H228: Flammable

solid
Flame [3]

Skin Irritation Causes skin irritation Exclamation Mark [6]

Eye Irritation
Causes serious eye

irritation
Exclamation Mark [6]

Table 2: GHS Hazard Summary.
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Handling and Personal Protective Equipment (PPE)
Engineering Controls: Always handle this compound in a well-ventilated fume hood to avoid

inhalation of dust.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

Skin Protection: Wear impermeable gloves (e.g., nitrile) and a lab coat. Avoid skin contact.

[6]

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

NIOSH-approved respirator.[6]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[7]

Storage and Stability
Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Recommended Storage: For long-term stability, keep in a dark place, under an inert

atmosphere (e.g., nitrogen or argon), and in a freezer at or below -20°C.[3]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and sources of

ignition like heat, sparks, and open flames.[7][8]

Conclusion
2-Hydrazinyl-3-nitropyridine (CAS 15367-16-5) is a pivotal chemical intermediate whose value

lies in the strategic placement of its reactive hydrazinyl and electron-withdrawing nitro groups. A

thorough understanding of its synthesis, analytical profile, and, most importantly, its handling

requirements is essential for its safe and effective use in research and development. The

protocols and data presented in this guide serve as a robust foundation for scientists and

professionals aiming to leverage this versatile compound in their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 15367-16-5: 2-HYDRAZINO-3-NITROPYRIDINE | CymitQuimica [cymitquimica.com]

2. 2-HYDRAZINO-3-NITROPYRIDINE synthesis - chemicalbook [chemicalbook.com]

3. 15367-16-5|2-Hydrazinyl-3-nitropyridine|BLD Pharm [bldpharm.com]

4. PubChemLite - 2-hydrazinyl-3-nitropyridine (C5H6N4O2) [pubchemlite.lcsb.uni.lu]

5. CN106588758B - Synthesis process of 2-hydrazinopyridine derivative - Google Patents
[patents.google.com]

6. files.dep.state.pa.us [files.dep.state.pa.us]

7. international.brand.akzonobel.com [international.brand.akzonobel.com]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Hydrazinyl-3-
nitropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7985566/docs#an-in-depth-technical-guide-to-2-
hydrazinyl-3-nitropyridine]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.chemsavers.com/msds/Alcohols(C12-16)ethoxylatedMSDS.pdf
https://assets.ctfassets.net/an68im7p5u5r/2v0Y63i2s0sC2o8w8kIqYk/7c9756184a5695029e3760e41f71a74d/borax_decahydrate-sds-en.pdf
https://pubchemlite.cheminfo.org/compound/3578935
https://www.axalta.com/content/dam/New%20Axalta%20Corporate%20Website/Documents/SDS/US/english/200000021648.pdf
https://www.benchchem.com/product/b7985566?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/cas/15367-16-5/
https://www.chemicalbook.com/synthesis/2-hydrazino-3-nitropyridine.htm
https://www.bldpharm.com/products/15367-16-5.html
https://pubchemlite.lcsb.uni.lu/e/compound/3578935
https://patents.google.com/patent/CN106588758B/en
https://patents.google.com/patent/CN106588758B/en
https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/2032.pdf
https://international.brand.akzonobel.com/m/268492605c59f7c6/original/EPA367__JP_EN_20190311_1.pdf
https://www.fishersci.com/store/msds?partNumber=AA3035702&productDescription=DIETHYL+METHYLPHOSPHONITE+.5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b7985566/docs#an-in-depth-technical-guide-to-2-hydrazinyl-3-nitropyridine
https://www.benchchem.com/product/b7985566/docs#an-in-depth-technical-guide-to-2-hydrazinyl-3-nitropyridine
https://www.benchchem.com/product/b7985566/docs#an-in-depth-technical-guide-to-2-hydrazinyl-3-nitropyridine
https://www.benchchem.com/product/b7985566/docs#an-in-depth-technical-guide-to-2-hydrazinyl-3-nitropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7985566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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